5,7-dichloro-2-(dimethylamino)-4H-3,1-benzoxazin-4-one
Overview
Description
This compound is a hydrochloride salt with a molecular weight of 307.61 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H12Cl2N2O.ClH/c1-16(2)6-7-3-4-8-9(13)5-10(14)12(17)11(8)15-7;/h3-5,17H,6H2,1-2H3;1H .Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Mechanism of Action
Target of Action
The primary target of 5,7-dichloro-2-(dimethylamino)-4H-3,1-benzoxazin-4-one, also known as PBT2, is the β-amyloid peptide associated with Alzheimer’s disease . It also targets copper ions (Cu2+) and forms complexes with them .
Mode of Action
PBT2 acts as a terdentate ligand , capable of forming binary and ternary Cu2+ complexes . It forms ternary Cu(PBT2)NImAβ complexes by anchoring Cu(PBT2) on imine nitrogen (NIm) donors of His side chains . The primary site of ternary complex formation is His6, with a conditional stepwise formation constant at pH 7.4 (M−1) of log = 6.4 ± 0.1, and a second site is supplied by His13 or His14 (log = 4.4 ± 0.1) .
Biochemical Pathways
The formation of these complexes affects the bioavailability of copper ions in the body, which can have downstream effects on various biochemical pathways. Copper is an essential trace element that plays a vital role in the function of several enzymes, including cytochrome c oxidase and superoxide dismutase .
Pharmacokinetics
It is known that pbt2 has been clinically trialed as an alzheimer’s disease therapy but failed to progress beyond phase ii .
Result of Action
Despite the relatively high stability of Cu(PBT2)NImH6, PBT2 is a promiscuous chelator capable of forming a ternary Cu(PBT2)NIm complex with any ligand containing an NIm donor . These ligands include histamine, L-His, and ubiquitous His side chains of peptides and proteins in the extracellular milieu, whose combined effect should outweigh that of a single Cu(PBT2)NImH6 complex regardless of its stability .
Action Environment
The action, efficacy, and stability of PBT2 can be influenced by various environmental factors. For instance, the pH of the environment can affect the formation of the Cu(PBT2)NIm complexes . Additionally, the presence of other ligands in the extracellular milieu can compete with PBT2 for binding to copper ions .
Safety and Hazards
properties
IUPAC Name |
5,7-dichloro-2-(dimethylamino)-3,1-benzoxazin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2N2O2/c1-14(2)10-13-7-4-5(11)3-6(12)8(7)9(15)16-10/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTNOLNCUZBWMGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC2=C(C(=CC(=C2)Cl)Cl)C(=O)O1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701208155 | |
Record name | 5,7-Dichloro-2-(dimethylamino)-4H-3,1-benzoxazin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701208155 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-dichloro-2-(dimethylamino)-4H-3,1-benzoxazin-4-one | |
CAS RN |
477853-99-9 | |
Record name | 5,7-Dichloro-2-(dimethylamino)-4H-3,1-benzoxazin-4-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=477853-99-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5,7-Dichloro-2-(dimethylamino)-4H-3,1-benzoxazin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701208155 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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